Cas no 1247441-30-0 (6-(tert-butoxy)pyridin-2-ylmethanamine)

• Product Name: 6-(tert-butoxy)pyridin-2-ylmethanamine
• CAS No: 1247441-30-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 2190097
• PubChem ID: 62290744
• Update Time: 2025-06-10

6-(tert-butoxy)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (6-Tert-butoxypyridin-2-yl)methanamine
• [6-(tert-butoxy)pyridin-2-yl]methanamine
• NE20600
• 6-(tert-butoxy)pyridin-2-ylmethanamine

• Inchi： 1S/C10H16N2O/c1-10(2,3)13-9-6-4-5-8(7-11)12-9/h4-6H,7,11H2,1-3H3
• InChI Key： UHBJAIFMVXOVQT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CN)N=1)C(C)(C)C

Computed Properties

• Exact Mass: 180.126
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 259.4±25.0 °C at 760 mmHg
• Flash Point: 110.7±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-(tert-butoxy)pyridin-2-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(tert-butoxy)pyridin-2-ylmethanamine

Recent Advances in the Application of 6-(tert-butoxy)pyridin-2-ylmethanamine (CAS: 1247441-30-0) in Chemical Biology and Pharmaceutical Research

The compound 6-(tert-butoxy)pyridin-2-ylmethanamine (CAS: 1247441-30-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic applications, pharmacological potential, and mechanistic insights derived from recent studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-(tert-butoxy)pyridin-2-ylmethanamine as a versatile building block for the development of kinase inhibitors. The researchers successfully incorporated this moiety into a series of ATP-competitive inhibitors targeting the JAK/STAT pathway, achieving significant improvements in selectivity profiles compared to previous generations of inhibitors. The tert-butoxy group was found to play a crucial role in modulating the compounds' pharmacokinetic properties.

In the area of PROTAC (Proteolysis Targeting Chimera) development, 6-(tert-butoxy)pyridin-2-ylmethanamine has shown promise as a linker component. A recent Nature Chemical Biology publication (2024) reported its use in creating novel E3 ligase recruiters, where the compound's unique structural features enabled optimal spacing and orientation between the target-binding and E3-ligase-binding domains. This application has opened new possibilities for targeted protein degradation strategies in cancer therapy.

Structural biology studies utilizing cryo-EM have revealed that derivatives of 6-(tert-butoxy)pyridin-2-ylmethanamine can induce allosteric conformational changes in target proteins. A Science Advances paper (2023) detailed how these compounds bind to a previously unidentified pocket in HSP90, suggesting potential applications in neurodegenerative disease treatment. The CAS: 1247441-30-0 scaffold appears particularly suited for modulating protein-protein interactions that are traditionally considered "undruggable".

Recent synthetic methodology developments have significantly improved access to 6-(tert-butoxy)pyridin-2-ylmethanamine derivatives. A 2024 Organic Letters publication described a novel one-pot amination protocol that reduces synthesis steps from five to two while maintaining excellent yields (85-92%). This advancement is expected to facilitate broader exploration of structure-activity relationships around this pharmacophore.

Pharmacokinetic studies of 6-(tert-butoxy)pyridin-2-ylmethanamine-containing compounds have demonstrated favorable ADME profiles in preclinical models. The tert-butoxy group appears to confer metabolic stability without compromising aqueous solubility, addressing a common challenge in CNS drug development. Several candidates featuring this scaffold are currently in IND-enabling studies for neurological indications.

Looking forward, the unique properties of 6-(tert-butoxy)pyridin-2-ylmethanamine (CAS: 1247441-30-0) position it as a valuable tool for medicinal chemistry innovation. Its applications span from traditional small molecule drug discovery to cutting-edge modalities like targeted protein degradation and covalent inhibitor design. Continued research is expected to uncover additional therapeutic opportunities leveraging this versatile scaffold.